2-Ethylhexyl stearate

• IUPAC Name: 2-ethylhexyl octadecanoate
• InChI: InChI=1S/C26H52O2/c1-4-7-9-10-11-12-13-14-15-16-17-18-19-20-21-23-26(27)28-24-25(6-3)22-8-5-2/h25H,4-24H2,1-3H3
• InChI Key: OPJWPPVYCOPDCM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(CC)CCCC
• Molecular Formula: C26H52O2
• DSSTOX Substance ID: DTXSID9047178
• Molecular Weight: 396.7 g/mol
• Physical Description: Liquid; Other Solid
• CAS RN: 22047-49-0

Description

Synthesis Analysis

The synthesis of 2-ethylhexyl stearate involves the esterification of 2-ethylhexanol and stearic acid, catalyzed by enzymes or chemical catalysts. A notable method is the biocatalyzed esterification using Fermase CALB 10000 in the presence of ultrasound treatment, which significantly enhances the reaction efficiency, achieving a conversion rate of 95.87% under optimal conditions (Sarita D. Gawas & V. Rathod, 2020). Another method involves transesterification catalyzed by dibutyl stannic oxide, demonstrating good yield and catalyst stability (Hao Yu-zhi, 2011).

Molecular Structure Analysis

The molecular structure of related esters, such as ethyl stearate, reveals a monoclinic system with molecules forming sheets and displaying orthorhombic packing. The structure is bent at the carboxyl group, indicating the complex molecular interactions and packing behaviors of these esters (S. Aleby, 1962).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, including esterification and transesterification. Its chemical properties, such as reactivity with different catalysts and under varying conditions, have been extensively studied to optimize synthesis and enhance product quality. The catalytic synthesis under microwave irradiation exemplifies the exploration of novel synthesis routes, yielding high conversion rates under optimized conditions (L. Ping, 2006).

Physical Properties Analysis

The physical properties of this compound, including viscosity and crystallization behavior, are critical for its application in various industries. Studies have shown that these properties can be finely tuned through the synthesis process, impacting the material's behavior in formulations (Paula T. C. Loiola et al., 2014).

Chemical Properties Analysis

The chemical properties of this compound, such as its ester content, reaction efficiency, and stability, are influenced by the synthesis method and conditions. Enzymatic synthesis provides a green alternative with high conversion efficiency, demonstrating the compound's favorable reaction kinetics and thermodynamics under optimized conditions (Mateus V C da Silva et al., 2020).

Scientific Research Applications

Bio-lubricant in Cosmetics

2-Ethylhexyl stearate finds application as a bio-lubricant in various cosmetic products. A study by Gawas and Rathod (2020) highlighted its synthesis through a biocatalyzed esterification process, which is an environmentally friendly approach. This process involves the use of ultrasound treatment, enhancing the reaction efficiency and reducing reaction time, making it a valuable ingredient in cosmetic formulations (Gawas & Rathod, 2020).

Synthesis and Characterization

Yu-zhi (2011) conducted a study on the synthesis of Isooctyl (2-ethylhexyl) stearate through transesterification. This research provided insights into the synthesis process, including factors such as reaction temperature and catalyst dosage, which are crucial for optimizing production (Yu-zhi, 2011).

Thermal Stability in Plasticized PVC

González-Ortiz et al. (2006) explored the effect of stearate preheating on the thermal stability of plasticized poly(vinyl chloride) compounds. This study is significant in understanding the role of this compound in enhancing the thermal stability of PVC, which is critical for its industrial applications (González-Ortiz et al., 2006).

Sustainable Biocatalytic Process

Murcia et al. (2020) investigated the biocatalytic synthesis of ethylhexyl fatty acids esters, including ethylhexyl stearate. This study highlights the potential of using sustainable, enzyme-based processes for producing these esters, focusing on operational conditions and cost-effectiveness, contributing to the development of eco-friendly industrial processes (Murcia et al., 2020).

Thermodynamics and Transport Data

The research by Zheng et al. (2019) provided vital thermodynamic and transport data for fatty acid 2-ethylhexyl esters, crucial for their application in the production of biolubricants. This study covered measurements of density, viscosity, and vapor pressure, essential for industrial applications (Zheng et al., 2019).

Mechanism of Action

Target of Action

2-Ethylhexyl stearate is primarily used in the cosmetic industry . It is a bio-lubricant and is used in various cosmetic products . The primary targets of this compound are the skin and hair, where it acts as an emollient, providing a soft and smooth appearance .

Mode of Action

This compound is an ester of stearic acid and 2-ethylhexanol . It has unique properties of low viscosity and an oily nature, which results in a non-greasy, hydrophobic film when applied to the skin or lips . This film helps to lock in moisture, improving the hydration and feel of the skin and hair.

Biochemical Pathways

The synthesis of this compound involves the esterification of 2-ethylhexanol and stearic acid . This process is biocatalyzed by Fermase CALB 10000 in the presence of ultrasound treatment . The reaction leads to the formation of this compound and water .

Result of Action

The application of this compound results in improved skin and hair texture. It provides a soft and smooth appearance to the skin and contributes to the shininess of hair and reduces frizziness after product application .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and humidity. For instance, in dry environments, its emollient properties may be more noticeable as it helps to lock in moisture. It is generally considered a safe compound, but it may cause skin and eye irritation . It should be stored in a sealed container in a dry environment .

Safety and Hazards

2-Ethylhexyl stearate is a skin and eye irritant. Exposure to skin may cause irritation and redness similar to a rash. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Biochemical Analysis

Biochemical Properties

2-Ethylhexyl stearate plays a significant role in biochemical reactions, particularly in the context of its use as a bio-lubricant. It interacts with enzymes such as lipases, which catalyze the esterification process to form this compound from 2-ethylhexanol and stearic acid . The interaction between this compound and lipases is crucial for its synthesis, as the enzyme facilitates the formation of the ester bond under mild conditions, enhancing the efficiency and sustainability of the process .

Cellular Effects

This compound influences various cellular processes, particularly in skin cells where it is commonly applied as part of cosmetic formulations. It acts as an emollient, providing a protective barrier on the skin’s surface, which helps to retain moisture and improve skin texture . Additionally, this compound has been shown to have minimal impact on cell signaling pathways and gene expression, making it a safe ingredient for topical applications .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with lipid membranes and proteins within the skin. It integrates into the lipid bilayer, enhancing the barrier function of the skin and preventing transepidermal water loss . This compound does not significantly alter enzyme activity or gene expression, which contributes to its safety profile in cosmetic applications .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to be stable over time. The compound maintains its emollient properties and does not degrade significantly under typical storage conditions . Long-term studies have shown that this compound does not cause adverse effects on cellular function, further supporting its use in cosmetic and industrial applications .

Dosage Effects in Animal Models

Studies on animal models have demonstrated that this compound is well-tolerated at various dosages. No toxic or adverse effects were observed at high doses, with a no-observed-adverse-effect level (NOAEL) of 1000 mg/kg body weight per day . This indicates that this compound is safe for use in products that may come into contact with the skin or be ingested in small amounts.

Metabolic Pathways

This compound is metabolized primarily through hydrolysis by esterases, resulting in the formation of 2-ethylhexanol and stearic acid . These metabolites are further processed through standard metabolic pathways, with 2-ethylhexanol undergoing oxidation to form 2-ethylhexanoic acid, which is then excreted . The involvement of esterases in the metabolism of this compound highlights its compatibility with biological systems.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed primarily through passive diffusion due to its lipophilic nature . It accumulates in lipid-rich areas, such as the skin’s stratum corneum, where it exerts its emollient effects . The compound’s distribution is influenced by its interaction with lipid membranes and binding proteins, which facilitate its localization to specific cellular compartments .

Subcellular Localization

This compound is predominantly localized in the lipid bilayers of cellular membranes, particularly in the stratum corneum of the skin . Its subcellular localization is directed by its lipophilic properties, allowing it to integrate seamlessly into lipid-rich environments . This localization is essential for its function as an emollient, providing a protective barrier and enhancing skin hydration .

Q & A

Q1: What are the applications of 2-ethylhexyl stearate in the cosmetic industry, and how is it synthesized in an environmentally friendly way?

A1: this compound is utilized as a bio-lubricant in various cosmetic products []. While traditional synthesis methods may have environmental drawbacks, researchers have explored greener approaches. One such method employs ultrasound-assisted enzymatic esterification of 2-ethylhexanol and stearic acid, utilizing Fermase CALB 10000 as a biocatalyst []. This method offers several advantages, including reduced reaction time (3 hours compared to 7 hours with conventional stirring) and high conversion rates (up to 95.87%) under optimized conditions [].

Q2: Has this compound been investigated as a potential substitute for other compounds, and what were the findings?

A2: Yes, this compound (IOS) has been explored as a potential substitute for di-2-ethylhexyl phthalate (DEHP), a plasticizer known for its endocrine-disrupting effects []. Hershberger assays, which assess androgenic and antiandrogenic activities, were conducted on immature castrated male rats to evaluate IOS and other potential DEHP substitutes []. The results indicated that while IOS did not exhibit androgenic activity, it did display antiandrogenic effects, though less pronounced than another candidate, 2-ethylhexyl oleate (IOO) []. These findings suggest that while IOS might be a less potent antiandrogen than IOO, further research is needed to determine its suitability as a DEHP replacement.

Q3: What catalytic methods have been explored for the synthesis of this compound, and how effective are they?

A3: Researchers have investigated the use of dibutyltin oxide as a catalyst for the transesterification of iso-octanol and methyl stearate to produce this compound []. This method proved to be highly efficient, achieving a yield of 89.0% under optimized reaction conditions (140°C, 2 hours reaction time, specific molar ratios of reactants and catalyst) []. Furthermore, the catalyst displayed good stability, retaining its activity even after being reused five times []. This highlights the potential of dibutyltin oxide as a cost-effective and environmentally friendly catalyst for the large-scale production of this compound.